Cas no 849035-89-8 (1-4-(Methylsulphonyl)-2-NitrophenylHomopiperazine)

1-4-(Methylsulphonyl)-2-NitrophenylHomopiperazine is a specialized heterocyclic compound featuring a homopiperazine core substituted with a methylsulphonyl and nitro group on the phenyl ring. This structural configuration imparts unique reactivity and potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of biologically active molecules. The methylsulphonyl moiety enhances solubility and metabolic stability, while the nitro group offers versatility for further functionalization. Its well-defined chemical properties make it suitable for applications in medicinal chemistry, including the development of enzyme inhibitors or receptor modulators. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring consistent performance in synthetic workflows.
1-4-(Methylsulphonyl)-2-NitrophenylHomopiperazine structure
849035-89-8 structure
Product Name:1-4-(Methylsulphonyl)-2-NitrophenylHomopiperazine
CAS No:849035-89-8
MF:C12H17N3O4S
MW:299.346081495285
MDL:MFCD04037963
CID:716643
Update Time:2026-04-29

1-4-(Methylsulphonyl)-2-NitrophenylHomopiperazine Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4-Diazepine,hexahydro-1-[4-(methylsulfonyl)-2-nitrophenyl]-
    • 1-(4-methylsulfonyl-2-nitrophenyl)-1,4-diazepane
    • 1-[4-(Methylsulfonyl)-2-nitrophenyl]-1,4-diazepane
    • 1-4-(Methylsulphonyl)-2-NitrophenylHomopiperazine
    • MDL： MFCD04037963
    • Inchi： InChI=1S/C12H17N3O4S/c1-20(18,19)10-3-4-11(12(9-10)15(16)17)14-7-2-5-13-6-8-14/h3-4,9,13H,2,5-8H2,1H3
    • InChI Key： IYWJJBSLJUDUFN-UHFFFAOYSA-N
    • SMILES： CS(=O)(=O)C1=CC(=C(C=C1)N2CCCNCC2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 299.09400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 103.61000
  • LogP: 2.79580

1-4-(Methylsulphonyl)-2-NitrophenylHomopiperazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-4-(Methylsulphonyl)-2-NitrophenylHomopiperazine Pricemore >>

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